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Compound of Interest

Compound Name: Sodium triacetoxyborohydride

CAS No.: 56553-60-7

Cat. No.: B140522

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of sodium triacetoxyborohydride, a

pivotal reagent in modern organic synthesis. It covers its chemical and physical properties,

synthesis, mechanism of action, and applications, with a strong focus on its role in reductive

amination. Detailed experimental protocols and safety guidelines are also included to assist

researchers in its effective and safe utilization.

Introduction and CAS Number
Sodium triacetoxyborohydride, commonly abbreviated as STAB, is a mild and selective

hydride-donating reducing agent. Its chemical formula is Na(CH₃COO)₃BH. Due to its gentle

nature and high selectivity for imines and iminium ions over carbonyl compounds, it has

become an indispensable tool in organic synthesis, particularly for the reductive amination of

aldehydes and ketones. This selectivity allows for one-pot procedures, enhancing efficiency

and yield in the synthesis of primary, secondary, and tertiary amines, which are crucial building

blocks in the pharmaceutical industry. STAB is often preferred over other reagents like sodium

cyanoborohydride due to its lower toxicity and the formation of non-toxic byproducts.
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The CAS (Chemical Abstracts Service) Registry Number for Sodium triacetoxyborohydride is

56553-60-7.

Physicochemical Properties
The key physical and chemical properties of sodium triacetoxyborohydride are summarized

in the table below.

Property Value

CAS Number 56553-60-7

Molecular Formula C₆H₁₀BNaO₆

Molecular Weight 211.95 g/mol

Appearance White to off-white crystalline powder

Melting Point 116-120 °C (decomposes)

Density 1.20 g/cm³

Solubility

Soluble in aprotic organic solvents such as

dichloromethane (DCM), 1,2-dichloroethane

(DCE), tetrahydrofuran (THF), and acetonitrile.

Insoluble in water.

Reactivity

Reacts readily with water and protic solvents,

releasing flammable hydrogen gas. It is

hygroscopic.

Synthesis of Sodium Triacetoxyborohydride
Sodium triacetoxyborohydride can be synthesized through the protonolysis of sodium

borohydride with three equivalents of acetic acid. The reaction is typically carried out in an

anhydrous aprotic solvent like benzene or toluene.
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Caption: Synthesis of Sodium Triacetoxyborohydride.

Mechanism of Action in Reductive Amination
The efficacy of sodium triacetoxyborohydride in reductive amination stems from its

chemoselectivity. In a one-pot reaction mixture containing a carbonyl compound (aldehyde or

ketone) and an amine, an equilibrium is established with the corresponding imine (or iminium

ion under mildly acidic conditions). The electron-withdrawing acetoxy groups on the

borohydride make STAB a less potent reducing agent compared to sodium borohydride.

Consequently, STAB reduces the electrophilic iminium ion much more rapidly than it reduces

the less reactive carbonyl group. This minimizes the formation of alcohol byproducts, leading to

higher yields of the desired amine.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

To cite this document: BenchChem. [A Comprehensive Technical Guide to Sodium
Triacetoxyborohydride (STAB)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140522/docs#a-comprehensive-technical-guide-to-
sodium-triacetoxyborohydride-stab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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